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Compound of Interest

Compound Name: 5-Methyl-2-phenylhex-2-enal

Cat. No.: B7823456

An In-depth Technical Guide to 5-Methyl-2-
phenylhex-2-enal

Introduction

5-Methyl-2-phenylhex-2-enal, also known by synonyms such as Cocal and cocoa hexenal, is
an alpha,beta-unsaturated aldehyde.[1] It is recognized for its characteristic sweet, chocolate-
like aroma, which has led to its use as a flavoring agent in the food industry and in fragrances.
[2][3] This compound belongs to the class of organic compounds known as
phenylacetaldehydes, which contain a phenyl group substituted at the second position of an
acetaldehyde moiety.[1][4] Natural occurrences of 5-methyl-2-phenylhex-2-enal have been
identified in the volatile compounds of fried peanuts and cocoa.[5] This technical guide provides
a comprehensive overview of its physical and chemical properties, experimental protocols for
its synthesis and analysis, and a summary of its known biological activities.

Physical and Chemical Properties

5-Methyl-2-phenylhex-2-enal is a colorless to light yellow liquid.[6][7] It is characterized by a
distinctive cocoa aroma with nutty and mocha undertones.[3][7] The compound is soluble in
organic solvents like alcohol and ether, but insoluble in water.[2]

Table 1: Compound Identification
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Identifier Value
IUPAC Name (E)-5-methyl-2-phenylhex-2-enal[1][2]
CAS Number 21834-92-4[6][8]
Molecular Formula C13H160[2][6][7]
Synonyms Cocal, cocoa hexenal, 2-Phenyl-5-methylhex-2-
enal[7]
FEMA Number 3199[6]
| EINECS Number | 244-602-3[6][7] |
Table 2: Physicochemical Properties
Property Value
Molecular Weight 188.27 g/mol [7]
Appearance Colorless to yellow clear liquid[6][7]
Density 0.973 g/mL at 25 °C
Boiling Point 290.00 to 291.00 °C @ 760.00 mm Hg; 96.00 to
100.00 °C @ 0.70 mm Hg[6]
Flash Point >230 °F (>110 °C)[5][9]
Refractive Index 1.53100 to 1.53600 @ 20.00 °C[6]
Vapor Pressure 0.004000 mmHg @ 20.00 °CJ6]
Vapor Density >1 (vs air)
XLogP3-AA 3.4[6][10]

| Solubility | Insoluble in water; Soluble in ethanol and oils[2][10] |

Table 3: Spectroscopic and Thermodynamic Data
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Property Value Source

Crippen Calculated

LogP (octanol/water) 3.315
Property[11]
- Crippen Calculated
Logl10 Water Solubility -3.43 (mol/L)
Property[11]
Enthalpy of Vaporization Joback Calculated
53.18 kJ/mol
(AvapH®) Property[11]
) Joback Calculated
Enthalpy of Fusion (AfusH®) 21.13 kJ/mol
Property[11]
Standard Gibbs Free Energy Joback Calculated
) 140.70 kJ/mol
of Formation (AfG°) Property[11]

| Enthalpy of Formation (Gas, AfH°gas) | -58.55 kJ/mol | Joback Calculated Property[11] |

Experimental Protocols
Synthesis Methods

The primary method for synthesizing 5-Methyl-2-phenylhex-2-enal is through Aldol
Condensation.[2]

Aldol Condensation Protocol: This synthesis involves the reaction of 3-methylbutanal with
benzaldehyde under either acidic or basic conditions.[2]

¢ Reactant Preparation: Equimolar amounts of 3-methylbutanal and benzaldehyde are
prepared.

o Catalyst Introduction: A base (e.g., sodium hydroxide) or an acid catalyst is added to the
reaction mixture.

o Reaction: The mixture is stirred, often at room temperature, to facilitate the condensation
reaction, forming a 3-hydroxy aldehyde intermediate.

o Dehydration: The intermediate is subsequently dehydrated, typically by heating, to yield the
a,B-unsaturated aldehyde, 5-Methyl-2-phenylhex-2-enal.
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« Purification: The final product is purified using standard techniques such as distillation or
chromatography to remove unreacted starting materials and byproducts.

A practical total synthesis of a related compound, plaunotol, has been achieved via a highly Z-
selective Wittig olefination of a-acetal ketones, suggesting an alternative advanced synthetic
route.[12]

Aldol Condensation Synthesis Workflow

Idehyde Heating (Dehydration) —»{ Crude 5-Methyl-2-phenylhex-2-enal

Pure 5-Methyl-2-phenylhex-2-enal

Base or Acid Catalyst
3-Methylbutanal +
nzaldehyde

Click to download full resolution via product page

Aldol Condensation workflow for synthesis.

Analytical Protocols

High-Performance Liquid Chromatography (HPLC): An established reverse-phase HPLC
method is available for the analysis of 5-Methyl-2-phenyl-2-enal.[13]

e Column: Newcrom R1 HPLC column.[13]

» Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass
Spectrometry (MS) compatible applications, phosphoric acid should be replaced with formic
acid.[13]

o Detection: The method is suitable for standard HPLC detectors (e.g., UV-Vis).[13]

o Application: This method is scalable and can be used for isolating impurities in preparative
separation and is also suitable for pharmacokinetic studies.[13]
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HPLC Analysis Workflow

(Sample InjectiorD

Mobile Phase:
Acetonitrile, Water, Acid

Newcrom R1 Column

(Reverse Phase)

(Chromatographic Separatior)

UV-Vis / MS Detection

Data Analysis:
Quantification & Purity

Click to download full resolution via product page

General workflow for HPLC analysis.

Chemical Reactivity and Biological Activity

As an a,3-unsaturated aldehyde, 5-Methyl-2-phenylhex-2-enal can undergo typical reactions
of both aldehydes and alkenes.

» Oxidation: The aldehyde group can be oxidized to a carboxylic acid using common oxidizing
agents.[2]

e Hydrogenation: The carbon-carbon double bond can be hydrogenated to yield the
corresponding saturated aldehyde or alcohol.[2]
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» Aldol Reactions: It can participate in further aldol reactions with other carbonyl compounds.

[2]

Key Chemical Reactions

Aldol Reaction
(+ Carbonyl)

[B-Hydroxy Adduc’D

Saturated AIdehyde/AIcohoD

Hydrogenation

5-Methyl-2-phenylhex-2-enal (e.g., H2/Pd)

Oxidation

(e.g., KMnO4) [Carboxyllc Acid Derlvatlve]

Click to download full resolution via product page

Potential chemical reactions of the compound.

Biological Activity and Toxicology

5-Methyl-2-phenyl-2-hexenal has been studied for its biological effects, primarily in the context
of its use as a flavoring agent. A 90-day subchronic toxicity study in F344 rats was conducted
to assess its safety profile. The study investigated various biomarkers of organ toxicity, blood
chemistry, and histopathological changes. While generally considered safe at low doses, higher
concentrations may lead to adverse effects on liver function.[2] It has also been noted for the
potential to cause skin irritation and allergic reactions upon contact.[2] Additionally, the
compound has been identified as a component in the scent gland secretions of male cave
crickets, suggesting a potential role in chemical communication. Research has also indicated it
possesses antifungal properties, inhibiting the synthesis of fatty acids and sterols required for
fungal cell membrane formation.[9]

Applications

The primary application of 5-Methyl-2-phenyl-2-hexenal is in the food and fragrance industries.
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o Flavoring Agent: It is used to prepare chocolate and cocoa flavors in a variety of products,
including beverages, baked goods, and confectionery.[5][7][14]

o Fragrance Component: Its distinctive sweet, cocoa-like scent makes it a valuable ingredient
in gourmand fragrances and cosmetic formulations.[2][3]

o Chemical Intermediate: It can serve as an intermediate in organic synthesis.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 5-Methyl-2-
phenylhex-2-enal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7823456#physical-and-chemical-properties-of-5-
methyl-2-phenylhex-2-enal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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